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Compound of Interest

Compound Name: 1-Tetradecene

Cat. No.: B072687

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical properties
of 1-tetradecene. The information is curated for researchers, scientists, and professionals in
drug development who require precise data for modeling, process design, and safety
assessments. This document summarizes key quantitative data in structured tables, outlines
detailed experimental methodologies for the determination of these properties, and includes a
mandatory visualization of a relevant industrial process.

Core Thermochemical Data of 1-Tetradecene

The following tables summarize the essential thermochemical data for 1-tetradecene,
compiled from various reputable sources. These values are crucial for understanding the
energetic landscape of this alpha-olefin.
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Property Value Units Source(s)

Enthalpy of Formation

-206.70 kJ/mol [1]
(Gas, 25°C)
-49.55 kcal/mol [2]
Enthalpy of
Combustion (Liquid,
-9779 cal/g [3]
25°C, constant
pressure, gross)
2206.8 (to H20(l) +
kcal/mol [2]
CO2(9))
2059.5 (to H20(g) +
(to H=0(0) keal/mol 2]
CO2(9))
Enthalpy of 70.20 (at standard
o N kJ/mol [1]
Vaporization conditions)
11.21 (at boiling point)  kcal/mol [2]
57.1 callg [3]
Enthalpy of Fusion 30.74 kJ/mol [1]
Standard Gibbs Free
) 154.90 kJ/mol [1]
Energy of Formation
36.59 kcal/mol [2]
Entropy of
Vaporization (at 21.38 Cal/mol-K [2]
boiling point)
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Property Value Units Source(s)

Heat Capacity (Gas,

0.3799 cal/gm-mole-°C [2]
25°C)
Heat Capacity (Liquid,
pacity (Lia 0.5146 cal/gm-°C [2]
25°C)
Ratio of Specific
1.027 [3]

Heats of Vapor (Gas)

Experimental Protocols for Thermochemical
Analysis

The determination of the thermochemical properties of 1-tetradecene relies on established
experimental techniques. Below are detailed methodologies for key experiments.

Determination of Enthalpy of Combustion via Bomb
Calorimetry

The enthalpy of combustion is determined using a bomb calorimeter, a device designed to
measure the heat released during a combustion reaction at constant volume.

Methodology:

o Sample Preparation: A precisely weighed sample of 1-tetradecene (typically 0.5 - 1.0 g) is
placed in a sample crucible. A fuse wire of known length and mass is attached to the
electrodes of the calorimeter's bomb, with the wire in contact with the sample.

e Bomb Assembly and Pressurization: A small, known amount of water (approximately 1 mL) is
added to the bomb to saturate the internal atmosphere, ensuring that any water formed
during combustion condenses to a liquid state. The bomb is then sealed and pressurized
with pure oxygen to approximately 25-30 atm.

o Calorimeter Setup: The pressurized bomb is submerged in a known volume of water in the
calorimeter's insulated vessel. The temperature of the water is monitored with a high-
precision thermometer.
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« Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse wire. The temperature of the water in the calorimeter is recorded at regular intervals
before, during, and after the combustion until a stable final temperature is reached.

o Corrections and Calculations: The gross heat of combustion is calculated from the observed
temperature rise and the previously determined heat capacity of the calorimeter system.
Corrections are applied for the heat of combustion of the fuse wire and for the formation of
nitric acid from residual atmospheric nitrogen. The enthalpy of combustion at constant
pressure (AHc) can then be calculated from the constant volume energy change (AUc).

Determination of Specific Heat Capacity via Differential
Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a thermoanalytical technique used to measure the
difference in the amount of heat required to increase the temperature of a sample and a
reference as a function of temperature.

Methodology:

¢ Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using
standard reference materials with known melting points and enthalpies of fusion.

e Sample Preparation: A small, accurately weighed sample of 1-tetradecene (typically 5-15
mg) is hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used as a
reference.

o Experimental Runs: A three-step procedure is typically followed:
o A baseline scan is performed with empty sample and reference pans.

o Ascan is conducted with a standard material of known specific heat capacity (e.g.,
sapphire).

o Ascan of the 1-tetradecene sample is performed under the same conditions as the
baseline and standard runs.
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» Data Analysis: The heat flow as a function of temperature is recorded for each run. The
specific heat capacity of the 1-tetradecene sample is calculated by comparing its heat flow
curve to that of the standard material and the baseline, taking into account the respective
sample masses. The calculation is performed using the following relationship:

o Cp(sample) = (DSCsample / DSCstd) * (mstd / msample) * Cp(std) where Cp is the
specific heat capacity, DSC is the differential heat flow, and m is the mass.

Determination of Enthalpy of Vaporization

The enthalpy of vaporization can be determined from the variation of vapor pressure with
temperature using the Clausius-Clapeyron equation.

Methodology:

o Vapor Pressure Measurement: The vapor pressure of 1-tetradecene is measured at various
temperatures using a static or dynamic method.

o Data Analysis: The natural logarithm of the vapor pressure (In P) is plotted against the
reciprocal of the absolute temperature (1/T). According to the Clausius-Clapeyron equation,
the slope of this plot is equal to -AHvap/R, where R is the ideal gas constant.

» Calculation: The enthalpy of vaporization (AHvap) is calculated by multiplying the slope of
the In P vs. 1/T plot by the negative of the ideal gas constant (-R).

Visualization of Industrial Application: Alpha-Olefin
Sulfonate (AOS) Production

1-Tetradecene is a key precursor in the production of alpha-olefin sulfonates (AOS), which are
widely used as surfactants in detergents and personal care products. The following diagram
illustrates the industrial process flow for the production of AOS from 1-tetradecene.
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Caption: Production of Alpha-Olefin Sulfonate from 1-Tetradecene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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